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Compound of Interest

Compound Name: TLO2-59

Cat. No.: B15578233

Technical Support Center: TL02-59

Welcome to the technical support center for TL02-59, a selective and orally active inhibitor of
the myeloid Src-family kinase Fgr. This resource is designed for researchers, scientists, and
drug development professionals to provide guidance on avoiding degradation and ensuring
consistent performance of TL02-59 in long-term experiments.

Troubleshooting Guides

This section provides solutions to common issues encountered during the use of TL02-59 in
extended experimental timelines.

Issue 1: Diminished or Inconsistent Inhibitory Activity Over Time

Possible Cause: Degradation of TL02-59 in your experimental setup (e.g., cell culture media).

Troubleshooting Workflow:
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¢ To cite this document: BenchChem. [How to avoid TL02-59 degradation in long-term
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578233#how-to-avoid-tl02-59-degradation-in-long-
term-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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